Cas no 1250642-97-7 (1-bromo-2-2-bromo-1-(cyclopropylmethoxy)ethylbenzene)

• Product Name: 1-bromo-2-2-bromo-1-(cyclopropylmethoxy)ethylbenzene
• CAS No: 1250642-97-7
• MF: C₁₂H₁₄Br₂O
• MW: 334.0469622612
• CID: 6057532
• PubChem ID: 62113856
• Update Time: 2025-09-22

1-bromo-2-2-bromo-1-(cyclopropylmethoxy)ethylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-2-2-bromo-1-(cyclopropylmethoxy)ethylbenzene
• Benzene, 1-bromo-2-[2-bromo-1-(cyclopropylmethoxy)ethyl]-
• 1-Bromo-2-(2-bromo-1-(cyclopropylmethoxy)ethyl)benzene
• CS-0266073
• EN300-1135007
• 1-bromo-2-[2-bromo-1-(cyclopropylmethoxy)ethyl]benzene
• AKOS011393792
• 1250642-97-7

• Inchi： 1S/C12H14Br2O/c13-7-12(15-8-9-5-6-9)10-3-1-2-4-11(10)14/h1-4,9,12H,5-8H2
• InChI Key： BZJJYRZRYRLPJN-UHFFFAOYSA-N
• SMILES： C1(Br)=CC=CC=C1C(OCC1CC1)CBr

Computed Properties

• Exact Mass: 333.93909g/mol
• Monoisotopic Mass: 331.94114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.633±0.06 g/cm3(Predicted)
• Boiling Point: 349.8±27.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers